molecular formula C17H19Cl2NO2 B8356449 1-(3-Cyclopenten-1-ylcarbonyl)-4-(3,4-dichlorophenoxy)-piperidine

1-(3-Cyclopenten-1-ylcarbonyl)-4-(3,4-dichlorophenoxy)-piperidine

Cat. No. B8356449
M. Wt: 340.2 g/mol
InChI Key: VCYXGMKNXDHTIG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Cyclopenten-1-ylcarbonyl)-4-(3,4-dichlorophenoxy)-piperidine is a useful research compound. Its molecular formula is C17H19Cl2NO2 and its molecular weight is 340.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C17H19Cl2NO2

Molecular Weight

340.2 g/mol

IUPAC Name

cyclopent-3-en-1-yl-[4-(3,4-dichlorophenoxy)piperidin-1-yl]methanone

InChI

InChI=1S/C17H19Cl2NO2/c18-15-6-5-14(11-16(15)19)22-13-7-9-20(10-8-13)17(21)12-3-1-2-4-12/h1-2,5-6,11-13H,3-4,7-10H2

InChI Key

VCYXGMKNXDHTIG-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1OC2=CC(=C(C=C2)Cl)Cl)C(=O)C3CC=CC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

3,4-Dichlorophenoxypiperidine (3.09 g) was dissolved in dichloromethane (80 mL). HOBT (1.77 g) and DMAP (0.44 g) were added followed by a solution of 3-cyclopentene-1-carboxylic acid (1.45 g) in dichloromethane (5 mL). EDCI (2.45 g) was added and the solution was stirred for 60 h. Water (100 mL) was added and the phases were separated. The aqueous phase was extracted with dichloromethane (2×40 mL). The organic phases were combined, dried (MgSO4), filtered and evaporated to give subtitle compound (3.40 g) that was used without further purification.
Name
3,4-Dichlorophenoxypiperidine
Quantity
3.09 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Name
Quantity
1.77 g
Type
reactant
Reaction Step Two
Name
Quantity
0.44 g
Type
catalyst
Reaction Step Two
Quantity
1.45 g
Type
reactant
Reaction Step Three
Name
Quantity
2.45 g
Type
reactant
Reaction Step Four
Quantity
5 mL
Type
solvent
Reaction Step Five
Name
Quantity
100 mL
Type
solvent
Reaction Step Six

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